3,4,5-Trifluoro-2-nitrobenzoic acid
Cat. No. B8652388
M. Wt: 221.09 g/mol
InChI Key: AKHSCVHWOXCMRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07893267B2
Procedure details
5.0 mL of conc. HNO3 at 0° C. was slowly treated with 10.0 mL of conc. H2SO4, then 3.52 g (20.0 mmol) of 3,4,5-trifluoro-benzoic acid. The reaction mixture was warmed up to room temperature and stirred overnight. The mixture was poured into a beaker containing ice. The resulting solid was collected by filtration, washed with cold water and dried to produce 3.4 g (16.0 mmol, 80%) of 2-nitro-3,4,5-trifluoro-benzoic acid. LCMS: 222 (M+1)+.
Yield
80%
Identifiers
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REACTION_CXSMILES
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[N+:1]([O-:4])(O)=[O:2].OS(O)(=O)=O.[F:10][C:11]1[CH:12]=[C:13]([CH:17]=[C:18]([F:21])[C:19]=1[F:20])[C:14]([OH:16])=[O:15]>>[N+:1]([C:17]1[C:18]([F:21])=[C:19]([F:20])[C:11]([F:10])=[CH:12][C:13]=1[C:14]([OH:16])=[O:15])([O-:4])=[O:2]
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Inputs
Step One
Step Two
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Name
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Quantity
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3.52 g
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Type
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reactant
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Smiles
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FC=1C=C(C(=O)O)C=C(C1F)F
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The mixture was poured into a beaker
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ADDITION
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Type
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ADDITION
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Details
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containing ice
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FILTRATION
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Type
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FILTRATION
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Details
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The resulting solid was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with cold water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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[N+](=O)([O-])C1=C(C(=O)O)C=C(C(=C1F)F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 16 mmol | |
| AMOUNT: MASS | 3.4 g | |
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
